Cas no 88606-79-5 (Decanoic acid, 2-chloro-1-(chloromethyl)ethyl ester)

• Product Name: Decanoic acid, 2-chloro-1-(chloromethyl)ethyl ester
• CAS No: 88606-79-5
• MF: C₁₃H₂₄Cl₂O₂
• MW: 283.234462738037
• CID: 626847
• PubChem ID: 527984
• Update Time: 2025-04-19

Decanoic acid, 2-chloro-1-(chloromethyl)ethyl ester Chemical and Physical Properties

Names and Identifiers

• Decanoic acid, 2-chloro-1-(chloromethyl)ethyl ester
• 1,3-dichloropropan-2-yl decanoate
• 88606-79-5
• DTXSID90335914

• Inchi： 1S/C13H24Cl2O2/c1-2-3-4-5-6-7-8-9-13(16)17-12(10-14)11-15/h12H,2-11H2,1H3
• InChI Key： DCZQDOIFEIVJTB-UHFFFAOYSA-N
• SMILES： ClCC(CCl)OC(CCCCCCCCC)=O

Computed Properties

• Exact Mass: 282.1153354g/mol
• Monoisotopic Mass: 282.1153354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 26.3Ų